Cas no 122306-01-8 ((6-Bromopyridin-3-yl)methanol)

• Product Name: (6-Bromopyridin-3-yl)methanol
• CAS No: 122306-01-8
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD04974508
• CID: 91535
• PubChem ID: 6421249
• Update Time: 2025-05-20

(6-Bromopyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Bromopyridin-3-yl)methanol
• (2-BROMO-PYRIDIN-5-YL)-METHANOL
• 2-Bromo-5-(hydroxymethyl)pyridine
• (6-BROMO-PYRIDIN-3-YL)-METHANOL
• 6-Bromo-3-pyridinemethanol
• 6-Bromopyridine-3-methanol
• (6-Bromo-pyridin-3-yl)methanol
• 2-Bromo-5-hydroxymethylpyridine
• 2-Bromo-5-pyridinemethanol
• 2-Bromo-5-(hydroxymethyl)pyridine 2-Bromopyridine-5-methanol
• 2-Bromopyridine-5-methanol
• (6-BroMo-3-pyridyl)Methanol
• 3-Pyridinemethanol, 6-bromo-
• 2-BroMo-5-pyridineMethanol, 95%
• SCHEMBL127567
• PB14409
• 122306-01-8
• SY015051
• W-205143
• DTXSID90423608
• AM86410
• 3-hydroxymethyl-6-bromopyridine
• AKOS006280524
• (2-bromopyridin-5-yl)methanol
• (6-bromo-3-pyridinyl)methanol
• 6-Bromopyridine-3-methanol, 97%
• B3494
• HY-W016116
• 2-Bromo-5-pyridinemethanol;(6-Bromopyridin-3-yl)methanol
• AC-7564
• EN300-159855
• Q-102846
• AS-17780
• CS-W016832
• FT-0649974
• 2-bromo-5-(hydroxymethyl)pyridine, AldrichCPR
• MFCD04974508

• MDL： MFCD04974508
• Inchi： 1S/C6H6BrNO/c7-6-2-1-5(4-9)3-8-6/h1-3,9H,4H2
• InChI Key： QPPDKOIDAYZUHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CO

Computed Properties

• Exact Mass: 186.96300
• Monoisotopic Mass: 186.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 1

Experimental Properties

• Density: 1.668
• Melting Point: 48.0 to 51.0 deg-C
• Boiling Point: 314.3 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.598
• PSA: 33.12000
• LogP: 1.33640

(6-Bromopyridin-3-yl)methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Additional information on (6-Bromopyridin-3-yl)methanol

Introduction to (6-Bromopyridin-3-yl)methanol (CAS No: 122306-01-8)

(6-Bromopyridin-3-yl)methanol, with the CAS number 122306-01-8, is a significant compound in the field of pharmaceutical and chemical research. This compound, featuring a brominated pyridine core and a hydroxymethyl substituent, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development.

The molecular structure of (6-Bromopyridin-3-yl)methanol consists of a pyridine ring substituted at the 6-position with a bromine atom and at the 3-position with a hydroxymethyl group. This unique arrangement provides a reactive site for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and hydroxymethyl groups allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and oxidation-reduction processes.

In recent years, (6-Bromopyridin-3-yl)methanol has been extensively studied for its potential in medicinal chemistry. Its pyridine scaffold is a common motif in many biologically active compounds, and the bromine atom serves as an excellent handle for introducing additional functional groups through palladium-catalyzed cross-coupling reactions. These reactions are pivotal in the construction of heterocyclic frameworks, which are prevalent in many therapeutic agents.

One of the most notable applications of (6-Bromopyridin-3-yl)methanol is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies. The pyridine core of (6-Bromopyridin-3-yl)methanol allows for the creation of ligands that can bind to the active sites of kinases, thereby modulating their activity.

Recent studies have also explored the use of (6-Bromopyridin-3-yl)methanol in the development of antiviral agents. The structural features of this compound make it a suitable candidate for designing inhibitors that target viral proteases and polymerases. For instance, modifications to the pyridine ring and the hydroxymethyl group can enhance binding affinity and selectivity against viral targets. This approach has shown promise in preclinical trials for several viral infections.

The synthetic utility of (6-Bromopyridin-3-yl)methanol extends beyond pharmaceutical applications. It is also widely used in materials science, particularly in the synthesis of organic semiconductors and ligands for metal complexes. The ability to functionalize the pyridine ring and hydroxymethyl group allows researchers to tailor the electronic properties of these materials for specific applications.

In conclusion, (6-Bromopyridin-3-yl)methanol (CAS No: 122306-01-8) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, particularly in drug development and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.